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Compound of Interest

Compound Name: Fmoc-asn(trt)-opfp

Cat. No.: B557806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

characteristics of N-α-Fmoc-N-γ-trityl-L-asparagine pentafluorophenyl ester (Fmoc-Asn(Trt)-
OPfp), a critical building block in solid-phase peptide synthesis (SPPS). Understanding these

properties is paramount for optimizing peptide coupling reactions, ensuring high purity and

yield of the final peptide product.

Core Physicochemical Properties
Fmoc-Asn(Trt)-OPfp is a white to beige powder.[1] Key physicochemical properties are

summarized below.

Property Value Reference

Molecular Formula C₄₄H₃₁F₅N₂O₅ [1][2][3]

Molecular Weight 762.72 g/mol [1][2][3]

Appearance
White to slight yellow to beige

powder
[1]

Storage Temperature 15-25°C [1]

Solubility Characteristics
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The solubility of Fmoc-Asn(Trt)-OPfp is dictated by the large, hydrophobic

fluorenylmethyloxycarbonyl (Fmoc) and trityl (Trt) groups, as well as the polar asparagine side

chain and the pentafluorophenyl (Pfp) ester. Generally, Fmoc-protected amino acids exhibit

good solubility in polar aprotic solvents commonly used in peptide synthesis.[4][5] The related

compound, Fmoc-Asn(Trt)-OH, is noted for its good solubility in most organic solvents. For

Fmoc-Asn(Trt)-OPfp, if solubility issues arise in dimethyl sulfoxide (DMSO), other solvents

such as water, ethanol, or dimethylformamide (DMF) may be effective.[6]

Qualitative Solubility Data
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Solvent Type Expected Solubility Rationale / Notes

N,N-

Dimethylformamide

(DMF)

Polar Aprotic Highly Soluble

Standard and highly

effective solvent for

SPPS and dissolving

Fmoc-amino acids.[4]

[5]

N-Methyl-2-

pyrrolidone (NMP)
Polar Aprotic Highly Soluble

Another common

solvent in SPPS with

excellent dissolving

properties for Fmoc-

derivatives.[4][7]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Highly Soluble

A strong solvent, often

used to dissolve

difficult-to-solubilize

compounds.[4][7]

Dichloromethane

(DCM)
Non-polar Aprotic Moderately Soluble

Often used in peptide

synthesis, though

solubility of highly

polar protected amino

acids can be limited.

[5]

Tetrahydrofuran (THF) Polar Aprotic
Moderately to

Limitedly Soluble

Used in some SPPS

protocols, but

generally has lower

solvating power for

Fmoc-amino acids

compared to DMF or

NMP.[4]

Acetonitrile (ACN) Polar Aprotic Limitedly Soluble

More commonly used

in purification (RP-

HPLC); solubility of

some Fmoc-amino

acids can be low.[4]
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Water Polar Protic
Sparingly Soluble to

Insoluble

The large hydrophobic

groups (Fmoc, Trt)

significantly limit

solubility in aqueous

solutions.[8]

Stability Profile
Pentafluorophenyl esters, such as Fmoc-Asn(Trt)-OPfp, are recognized for their high reactivity

as activated esters in peptide bond formation.[9][10] This high reactivity is due to the electron-

withdrawing nature of the pentafluorophenyl group, making it an excellent leaving group.[9]

Despite their high reactivity towards nucleophiles like free amino groups, Pfp esters are

generally stable, crystalline compounds that are less susceptible to hydrolysis compared to

other active esters like N-hydroxysuccinimide (NHS) esters.[9][11]

General Stability Characteristics
Condition Stability Notes

Storage Stable as a solid
Should be stored at 15-25°C

as a powder.[1]

Aqueous Solutions Prone to hydrolysis

As an active ester, it will

hydrolyze in the presence of

water, especially at non-neutral

pH. Pfp esters are more stable

against hydrolysis than NHS

esters.[9][11]

Presence of Nucleophiles Highly Reactive

Reacts rapidly with primary

and secondary amines to form

amide bonds. This is the basis

of its function in peptide

synthesis.[12]

Temperature Stable at room temperature

For long-term storage in

solution, -20°C to -80°C is

recommended.[6]
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Experimental Protocols
Protocol for Determining Solubility (Shake-Flask
Method)
This protocol is adapted from the standard shake-flask method for determining equilibrium

solubility and can be applied to Fmoc-Asn(Trt)-OPfp.[4]

Materials:

Fmoc-Asn(Trt)-OPfp

Selected solvents (e.g., DMF, NMP, DMSO, DCM)

Analytical balance

Vials with screw caps

Orbital shaker in a temperature-controlled environment (e.g., 25°C)

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of Fmoc-Asn(Trt)-
OPfp of known concentrations in the solvent of interest. These will be used to generate a

calibration curve.

Sample Preparation: Add an excess amount of Fmoc-Asn(Trt)-OPfp to a vial containing a

known volume of the solvent. The amount should be sufficient to ensure that undissolved

solid remains after equilibrium is reached.

Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled

environment (e.g., 25°C). Agitate the samples for a sufficient period to reach equilibrium
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(typically 24-48 hours).

Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the

undissolved solid.

Sample Dilution and Analysis: Carefully take a known volume of the supernatant and dilute it

with the same solvent to a concentration that falls within the range of the calibration curve.

Analyze the diluted sample by HPLC to determine the concentration of the dissolved Fmoc-
Asn(Trt)-OPfp.

Calculation: Calculate the solubility using the concentration determined by HPLC and the

dilution factor.

Visualizing Workflows and Relationships
Role of Fmoc-Asn(Trt)-OPfp in Peptide Coupling
The following diagram illustrates the workflow of incorporating an asparagine residue into a

growing peptide chain on a solid support using Fmoc-Asn(Trt)-OPfp.
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Caption: Workflow for Fmoc-Asn(Trt)-OPfp in Solid-Phase Peptide Synthesis.

Logical Relationship of Protective Groups and
Activating Group
This diagram shows the logical relationship between the different chemical moieties of the

Fmoc-Asn(Trt)-OPfp molecule and their respective functions in peptide synthesis.
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Caption: Functional components of the Fmoc-Asn(Trt)-OPfp molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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